Cas no 2248405-00-5 (1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole)

• Product Name: 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole
• CAS No: 2248405-00-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5973617
• PubChem ID: 137938526
• Update Time: 2025-05-23

1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-methyloxiran-2-yl)propan-2-yl]-1H-1,2,4-triazole
• 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole
• 2248405-00-5
• EN300-6506410

• Inchi： 1S/C8H13N3O/c1-7(2,8(3)4-12-8)11-6-9-5-10-11/h5-6H,4H2,1-3H3
• InChI Key： OVKKCHSSXGYUDO-UHFFFAOYSA-N
• SMILES： O1CC1(C)C(C)(C)N1C=NC=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.2Ų

Additional information on 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole

1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole: A Comprehensive Overview

1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole (CAS No. 2248405-00-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique triazole and epoxide functionalities, has garnered attention for its potential applications in drug discovery, materials science, and synthetic chemistry. This article provides a detailed overview of the compound's structure, synthesis, properties, and recent research advancements.

Structure and Synthesis: The molecular structure of 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole is composed of a triazole ring linked to an epoxide moiety through a substituted propyl group. The triazole ring is known for its stability and reactivity in various chemical reactions, making it a valuable building block in organic synthesis. The epoxide functionality adds further reactivity and versatility to the molecule. Synthesis of this compound typically involves the reaction of a suitable azide with an alkyne in the presence of a copper catalyst, followed by the formation of the epoxide through a ring-opening reaction.

Physical and Chemical Properties: 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole exhibits several notable physical and chemical properties that contribute to its utility in various applications. It is a solid at room temperature with a melting point ranging from 60°C to 70°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 165 g/mol. The presence of the triazole and epoxide functionalities imparts high reactivity and stability to the molecule, making it suitable for use in both synthetic transformations and biological studies.

Applications in Drug Discovery: One of the most promising applications of 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole is in drug discovery and development. The triazole moiety is known for its ability to form strong hydrogen bonds and π-stacking interactions with biological targets, which can enhance the binding affinity and selectivity of drug candidates. Recent studies have shown that compounds containing triazole rings can exhibit potent antifungal, antibacterial, and antiviral activities. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole showed significant inhibition of fungal growth at low concentrations.

Mechanisms of Action: The biological activity of 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole can be attributed to its ability to interact with specific cellular targets. The triazole ring can form hydrogen bonds with key residues in enzymes or receptors, while the epoxide moiety can undergo nucleophilic attack by cellular nucleophiles such as thiols or amines. This dual functionality allows the compound to modulate multiple biological pathways simultaneously. For instance, research has shown that certain derivatives of this compound can inhibit protein-protein interactions involved in cell signaling pathways.

Synthetic Chemistry: In synthetic chemistry, 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole serves as a valuable intermediate for the synthesis of more complex molecules. The reactivity of the epoxide group allows for the introduction of various functional groups through ring-opening reactions. Additionally, the triazole ring can undergo further functionalization through click chemistry reactions. These properties make it an attractive starting material for the preparation of libraries of compounds for high-throughput screening.

Molecular Modeling and Computational Studies: Computational methods have been employed to gain insights into the structure-function relationships of 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment. These conformations can influence its binding interactions with biological targets. Quantum mechanical calculations have also been used to predict the electronic properties and reactivity patterns of the molecule.

Safety Considerations: While 1-[2-(2-Methyloxiran-2-yl)propan-2-yl]-1,2,4-triazole is not classified as a hazardous material under current regulations, it is important to handle it with appropriate safety measures due to its reactivity. Standard laboratory practices should be followed when working with this compound to ensure safe handling and storage.

FUTURE DIRECTIONS: The future research on 1-[2-(2-Methyloxiran-�?)-propan?-??)-?-?,?-tria?o?